Cas no 2229533-04-2 (3-(3-bromoprop-1-en-2-yl)-2-chloroquinoline)

• Product Name: 3-(3-bromoprop-1-en-2-yl)-2-chloroquinoline
• CAS No: 2229533-04-2
• MF: C₁₂H₉BrClN
• MW: 282.563561201096
• CID: 6302105
• PubChem ID: 165709598
• Update Time: 2025-05-21

3-(3-bromoprop-1-en-2-yl)-2-chloroquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromoprop-1-en-2-yl)-2-chloroquinoline
• 2229533-04-2
• EN300-2003721

• Inchi： 1S/C12H9BrClN/c1-8(7-13)10-6-9-4-2-3-5-11(9)15-12(10)14/h2-6H,1,7H2
• InChI Key： AFGRLNGSSVQQDB-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=C(N=C2C=CC=CC2=C1)Cl

Computed Properties

• Exact Mass: 280.96069g/mol
• Monoisotopic Mass: 280.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(3-bromoprop-1-en-2-yl)-2-chloroquinoline

3-(3-bromoprop-1-en-2-yl)-2-chloroquinoline

3-(3-bromoprop-1-en-2-yl)-2-chloroquinoline (CAS No. 2229533-04-2) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a quinoline ring system with a substituted allyl bromide moiety. The presence of both a chlorine atom at the 2-position and a bromine atom in the allyl group makes this compound particularly interesting for its potential applications in various chemical transformations and as a building block for more complex molecules.

The synthesis of 3-(3-bromoprop-1-en-2-yl)-2-chloroquinoline involves a series of carefully designed reactions, often utilizing advanced methodologies such as Suzuki-Miyaura coupling or other cross-coupling techniques. Recent studies have highlighted the versatility of this compound in facilitating the construction of bioactive molecules, particularly in the context of drug discovery. For instance, researchers have explored its use as an intermediate in the synthesis of potential anticancer agents, leveraging its ability to undergo further functionalization to yield compounds with enhanced pharmacological properties.

One of the most notable aspects of 3-(3-bromoprop-1-en-2-yl)-2-chloroquinoline is its role in enabling enantioselective reactions. By incorporating this compound into asymmetric catalytic systems, chemists have been able to achieve high levels of enantioselectivity, which is crucial for the development of chiral pharmaceuticals. This has been particularly relevant in the context of recent advancements in organocatalysis and transition-metal-catalyzed reactions.

In addition to its synthetic applications, 3-(3-bromoprop-1-en-2-yl)-2-chloroquinoline has also been studied for its electronic properties. The quinoline core is known for its aromaticity and conjugation, which make it a valuable component in the design of materials for optoelectronic devices. Recent research has focused on incorporating this compound into organic semiconductors, where it has shown promise in enhancing charge transport properties and improving device performance.

The structural versatility of 3-(3-bromoprop-1-en-2-yl)-2-chloroquinoline also makes it an ideal candidate for click chemistry applications. By exploiting its alkenyl bromide functionality, researchers have developed efficient methods for constructing complex molecular architectures with high precision. This has opened up new avenues for the rapid assembly of bioactive compounds and advanced materials.

From a mechanistic standpoint, 3-(3-bromoprop-1-en-2-yl)-2-chloroquinoline has been used as a model system to study various reaction pathways, including nucleophilic aromatic substitution and radical-mediated transformations. These studies have provided valuable insights into the reactivity patterns of quinoline derivatives and have informed the design of more efficient synthetic routes.

In summary, 3-(3-bromoprop-1-en-2-yl)-2-chloroquinoline (CAS No. 2229533-04-) stands out as a versatile and multifaceted compound with significant potential across diverse areas of chemical research. Its unique structure, combined with its ability to participate in a wide range of reactions, positions it as an invaluable tool for advancing both fundamental and applied chemistry.